Cas no 1807298-77-6 (Ethyl 2-cyano-5-fluoro-3-iodobenzoate)

• Product Name: Ethyl 2-cyano-5-fluoro-3-iodobenzoate
• CAS No: 1807298-77-6
• MF: C₁₀H₇FINO₂
• MW: 319.070958375931
• CID: 4955309
• Update Time: 2025-08-05

Ethyl 2-cyano-5-fluoro-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-fluoro-3-iodobenzoate

• Inchi： 1S/C10H7FINO2/c1-2-15-10(14)7-3-6(11)4-9(12)8(7)5-13/h3-4H,2H2,1H3
• InChI Key： JDJPWKNHIKCCIY-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(=O)OCC)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-5-fluoro-3-iodobenzoate

Comprehensive Overview of Ethyl 2-cyano-5-fluoro-3-iodobenzoate (CAS No. 1807298-77-6)

Ethyl 2-cyano-5-fluoro-3-iodobenzoate (CAS No. 1807298-77-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure featuring cyano, fluoro, and iodo functional groups, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its versatility and reactivity make it a valuable asset in modern chemical research.

The growing interest in Ethyl 2-cyano-5-fluoro-3-iodobenzoate is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its ability to act as a building block for fluorinated pharmaceuticals, a class of compounds known for their enhanced metabolic stability and bioavailability. With the rise of personalized medicine and targeted therapies, the demand for such intermediates is expected to surge, making CAS No. 1807298-77-6 a compound of high relevance in contemporary research.

One of the key advantages of Ethyl 2-cyano-5-fluoro-3-iodobenzoate lies in its structural adaptability. The presence of the cyano group allows for further functionalization, enabling chemists to tailor the compound for specific applications. Meanwhile, the fluoro substituent enhances its electronic properties, making it suitable for use in electronic materials and organic semiconductors. These attributes align with the current trends in green chemistry and sustainable material design, where efficiency and environmental compatibility are paramount.

In the context of synthetic chemistry, Ethyl 2-cyano-5-fluoro-3-iodobenzoate is often employed in cross-coupling reactions, a technique widely used to construct complex molecular architectures. The iodo group in particular facilitates palladium-catalyzed transformations, which are central to modern organic synthesis. This has led to its inclusion in numerous studies exploring C-C bond formation and heterocyclic synthesis, topics that are frequently searched in academic and industrial databases.

Another area where CAS No. 1807298-77-6 is making waves is in the development of agrochemicals. The compound's ability to introduce fluorine atoms into target molecules is highly valued in the design of next-generation pesticides and herbicides. As the agricultural sector seeks more efficient and environmentally friendly solutions, the role of such intermediates becomes increasingly critical. This aligns with the global push toward sustainable farming practices, a topic that resonates strongly with both researchers and policymakers.

From a commercial perspective, the supply and demand dynamics of Ethyl 2-cyano-5-fluoro-3-iodobenzoate are influenced by its niche applications. While it may not be a high-volume chemical, its specialized uses ensure a steady market among pharmaceutical and material science companies. Suppliers often highlight its high purity and consistent quality, factors that are essential for research and production processes. This focus on quality control is a recurring theme in user queries, reflecting the compound's importance in precision-driven industries.

Looking ahead, the future of Ethyl 2-cyano-5-fluoro-3-iodobenzoate appears promising, with ongoing research uncovering new potential applications. Whether in the realm of drug discovery, material science, or agrochemical innovation, this compound continues to demonstrate its value as a versatile and reliable intermediate. As scientific advancements progress, its role in enabling cutting-edge technologies is likely to expand, solidifying its position in the chemical landscape.